2-(4-Bromo-phenyl)-2-methyl-malonic acid diethyl ester

• CAS No.: 872882-98-9
• Molecular Formula: C14H17BrO4
• Molecular Weight: 329.19 g/mol
• IUPAC Name: diethyl 2-(4-bromophenyl)-2-methylpropanedioate
• InChI: InChI=1S/C14H17BrO4/c1-4-18-12(16)14(3,13(17)19-5-2)10-6-8-11(15)9-7-10/h6-9H,4-5H2,1-3H3
• InChI Key: DGUUJHPWSFNNLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C1=CC=C(C=C1)Br)C(=O)OCC

Description

2-(4-Bromo-phenyl)-2-methyl-malonic acid diethyl ester is a useful research compound. Its molecular formula is C14H17BrO4 and its molecular weight is 329.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of diethyl 2-(4-bromophenyl)malonate (1.5 g, 4.8 mmol) in dry THF (5 mL) at 0° C. was added sodium hydride (380 mg, 9.5 mmol). After stirring for 30 minutes at 0° C., iodomethane (600 μL, 9.5 mmol) was added and the reaction was allowed to warm to room temperature. After stirring for 12 h at room temperature, the reaction was quenched with water (3 mL). The mixture was partitioned between 1 N HCl (10 mL) and dichloromethane (10 mL), and the organic layer was separated. The organic layer was washed with 1 N HCl (10 mL), dried over Na2SO4 and evaporated. The crude material was purified by silica gel chromatography, eluting with 0-20% ethyl acetate in hexanes, to give diethyl 2-(4-bromophenyl)-2-methylmalonate (850 mg, 55%) 1H NMR (400 MHz, DMSO-d6) δ 7.59-7.55 (m, 2H), 7.31-7.27 (m, 2H), 4.21-4.14 (m, 4H), 1.75 (s, 3H), 1.19-1.16 (m, 6H).

Synthesis routes and methods II

Procedure details